Cas no 1343717-27-0 (2-(3-hydroxyazetidin-1-yl)-N-(2-methylphenyl)acetamide)

• Product Name: 2-(3-hydroxyazetidin-1-yl)-N-(2-methylphenyl)acetamide
• CAS No: 1343717-27-0
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5573659
• Update Time: 2025-08-05

2-(3-hydroxyazetidin-1-yl)-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1-Azetidineacetamide, 3-hydroxy-N-(2-methylphenyl)-
• 2-(3-hydroxyazetidin-1-yl)-n-(2-methylphenyl)acetamide
• 2-(3-hydroxyazetidin-1-yl)-N-(2-methylphenyl)acetamide

• Inchi： 1S/C12H16N2O2/c1-9-4-2-3-5-11(9)13-12(16)8-14-6-10(15)7-14/h2-5,10,15H,6-8H2,1H3,(H,13,16)
• InChI Key： OFHRARYKRACBCI-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2C)=O)CC(O)C1

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 415.5±45.0 °C(Predicted)
• pka: 14.18±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-hydroxyazetidin-1-yl)-N-(2-methylphenyl)acetamide

Introduction to 2-(3-hydroxyazetidin-1-yl)-N-(2-methylphenyl)acetamide (CAS No. 1343717-27-0) and Its Emerging Applications in Chemical Biology

2-(3-hydroxyazetidin-1-yl)-N-(2-methylphenyl)acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 1343717-27-0, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the azetidinone class, characterized by a five-membered nitrogen-containing ring, which is a common motif in pharmacologically active molecules. The presence of both hydroxyl and amide functional groups in its structure suggests a high degree of reactivity, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of 2-(3-hydroxyazetidin-1-yl)-N-(2-methylphenyl)acetamide consists of an azetidinone core linked to a phenyl ring via an amide bond. The hydroxyl group at the 3-position of the azetidinone ring introduces polarity and potential hydrogen bonding capabilities, while the N-(2-methylphenyl) moiety enhances lipophilicity and may contribute to membrane permeability. These structural features are critical for determining its interactions with biological targets, such as enzymes and receptors, which are pivotal in modulating cellular processes.

In recent years, there has been a growing interest in azetidinone derivatives due to their reported bioactivities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound 2-(3-hydroxyazetidin-1-yl)-N-(2-methylphenyl)acetamide has been studied for its potential role in inhibiting specific enzymes involved in cancer progression. For instance, preliminary in vitro studies have suggested that this molecule may interfere with the activity of kinases and other signaling proteins that are aberrantly expressed in tumor cells. These findings align with the broader trend in oncology research, where targeting aberrant signaling pathways is a key strategy for developing effective anticancer therapies.

Moreover, the hydroxyl group in 2-(3-hydroxyazetidin-1-yl)-N-(2-methylphenyl)acetamide provides a site for further chemical modification, enabling the synthesis of analogs with enhanced potency or selectivity. This flexibility is particularly valuable in drug development pipelines, where optimizing pharmacokinetic and pharmacodynamic properties is essential for clinical success. Researchers have employed various synthetic methodologies to modify this scaffold, including functional group interconversions and derivatization strategies, to explore its full potential as a pharmacophore.

The amide bond in 2-(3-hydroxyazetidin-1-yl)-N-(2-methylphenyl)acetamide also plays a crucial role in its biological activity. Amides are well-known for their ability to form hydrogen bonds with polar residues in proteins, which can stabilize enzyme-inhibitor complexes. This interaction is particularly relevant for designing molecules that bind tightly to target enzymes, thereby reducing off-target effects and improving therapeutic efficacy. The phenyl ring component contributes additional hydrophobic interactions, which can further enhance binding affinity and selectivity.

Recent advances in computational chemistry have facilitated the virtual screening of large libraries of compounds, including derivatives of 2-(3-hydroxyazetidin-1-yl)-N-(2-methylphenyl)acetamide, to identify novel bioactive molecules. Machine learning algorithms have been trained on experimental data to predict binding affinities and toxicological profiles, accelerating the drug discovery process. These computational tools have already shown promise in identifying lead compounds that exhibit high potency against disease-causing targets while minimizing side effects.

In vivo studies have begun to explore the pharmacological profile of 2-(3-hydroxyazetidin-1-yl)-N-(2-methylphenyl)acetamide in animal models. Initial results indicate that this compound exhibits moderate solubility and bioavailability, suggesting its feasibility for further clinical development. Pharmacokinetic studies have also revealed favorable metabolic stability, which is crucial for ensuring prolonged activity within the body. These preclinical findings provide a strong rationale for conducting more extensive studies to evaluate its therapeutic potential.

The versatility of 2-(3-hydroxyazetidin-1-yl)-N-(2-methylphenyl)acetamide extends beyond oncology; it has also been investigated for its potential applications in managing inflammatory diseases. Inflammatory processes often involve dysregulation of signaling pathways that are also implicated in cancer progression. By targeting these shared pathways, this compound may offer a dual therapeutic approach for conditions such as rheumatoid arthritis or inflammatory bowel disease. Further research is needed to elucidate its mechanisms of action and optimize dosing regimens for these indications.

The synthesis of 2-(3-hydroxyazetidin-1-yl)-N-(2-methylphenyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the azetidinone ring, followed by functional group transformations such as hydroxymethylation and amide bond formation. Advances in green chemistry principles have also been applied to develop more sustainable synthetic routes, reducing waste generation and minimizing hazardous byproducts.

The growing body of evidence supporting the bioactivity of 2-(3-hydroxyazetidin-1-yl)-N-(2-methylphenyl)acetamide has prompted collaborations between academic researchers and pharmaceutical companies aiming to develop novel therapeutics based on this scaffold. Such partnerships leverage complementary expertise in medicinal chemistry, biopharmaceuticals, and clinical development to accelerate the translation of preclinical findings into market-ready drugs. The compound’s unique structural features make it an attractive candidate for further exploration under these collaborative frameworks.

Future directions for research on CAS No. 1343717-27-0 include exploring its interactions with other biological targets beyond kinases and proteases. For instance, studies are underway to investigate its potential effects on transcription factors and ion channels that play roles in neurological disorders or cardiovascular diseases. Additionally, efforts are being made to develop prodrugs or derivatives that enhance delivery or reduce toxicity while maintaining therapeutic efficacy.

The development of new analytical techniques has also contributed to a deeper understanding of 2-(3-hydroxyazetidin-1-yl)-N-(2-methylphenyl)acetamide’s behavior both in vitro and in vivo. Mass spectrometry-based methods allow for sensitive detection and quantification of metabolites formed during biotransformation processes, while imaging techniques provide insights into distribution patterns within tissues after administration. These tools are essential for optimizing drug formulations and predicting clinical outcomes.

In conclusion,CAS No 1343717 27 0, corresponding to two three hydroxyazet idine one one yl N two methyl phen yl acet amide, represents a promising lead compound with diverse therapeutic applications spanning oncology inflammatory diseases . Its unique structural features combined with emerging data on bioactivity make it an attractive target for further research . As scientific methodologies continue advance collaboration between academia industry will drive exploration full potential this novel scaffold . Continued investigation will undoubtedly uncover additional uses expand medical landscape .